Cas no 1344333-84-1 (4-methyl-2-{(2-methylpropyl)aminomethyl}phenol)

• Product Name: 4-methyl-2-{(2-methylpropyl)aminomethyl}phenol
• CAS No: 1344333-84-1
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5208115
• PubChem ID: 63323571
• Update Time: 2025-10-25

4-methyl-2-{(2-methylpropyl)aminomethyl}phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-methyl-2-[[(2-methylpropyl)amino]methyl]-
• 4-methyl-2-{(2-methylpropyl)aminomethyl}phenol

• Inchi： 1S/C12H19NO/c1-9(2)7-13-8-11-6-10(3)4-5-12(11)14/h4-6,9,13-14H,7-8H2,1-3H3
• InChI Key： MPEKCKPCQJKMCB-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C)C=C1CNCC(C)C

Additional information on 4-methyl-2-{(2-methylpropyl)aminomethyl}phenol

Comprehensive Guide to 4-methyl-2-{(2-methylpropyl)aminomethyl}phenol (CAS No. 1344333-84-1): Properties, Applications, and Market Insights

4-methyl-2-{(2-methylpropyl)aminomethyl}phenol (CAS No. 1344333-84-1) is a specialized phenolic derivative with a unique molecular structure that combines a phenol core with an aminomethyl functional group. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, material science, and organic synthesis. The presence of both phenolic and amine functionalities in its structure makes it particularly valuable for creating complex molecular architectures.

The chemical industry has seen growing interest in 4-methyl-2-{(2-methylpropyl)aminomethyl}phenol as researchers explore its potential in developing new bioactive compounds. Recent studies suggest its utility as a building block for drug discovery, particularly in designing molecules with improved pharmacokinetic properties. The compound's balanced lipophilicity, achieved through its methylpropyl side chain, makes it an attractive candidate for medicinal chemistry applications where controlled solubility is required.

From a structural perspective, CAS 1344333-84-1 features a phenol ring substituted at the 4-position with a methyl group and at the 2-position with an aminomethyl group bearing a 2-methylpropyl substituent. This configuration provides multiple sites for further chemical modification, making it a versatile intermediate in organic synthesis. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents, a property that facilitates its handling in laboratory and industrial settings.

The synthesis of 4-methyl-2-{(2-methylpropyl)aminomethyl}phenol typically involves multi-step organic reactions starting from readily available phenolic precursors. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient catalytic methods to reduce waste and improve yields. These advancements align with current industry trends toward sustainable chemical production, a topic of significant interest in both academic and industrial research communities.

In material science applications, 1344333-84-1 has shown promise as a monomer or additive for creating specialized polymeric materials. Its phenolic structure can participate in various polymerization reactions, while the amine functionality offers sites for further crosslinking or modification. Some innovative research explores its use in developing advanced coatings with enhanced adhesion properties or functional materials with specific surface characteristics.

The global market for 4-methyl-2-{(2-methylpropyl)aminomethyl}phenol has shown steady growth, driven by increasing demand from the pharmaceutical sector and specialty chemicals industry. Market analysts note particular interest from regions with strong generic drug manufacturing capabilities, where such intermediates play crucial roles in API synthesis. Current pricing trends reflect the compound's specialized nature, with purity grades above 98% commanding premium positions in the market.

Quality control for CAS 1344333-84-1 typically involves rigorous analytical techniques including HPLC analysis, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Storage recommendations generally suggest keeping the material in cool, dry conditions away from strong oxidizers, with many suppliers offering stabilized versions for extended shelf life.

Recent patent literature reveals growing intellectual property activity surrounding derivatives of 4-methyl-2-{(2-methylpropyl)aminomethyl}phenol, particularly in applications related to central nervous system therapeutics and anti-inflammatory agents. This trend underscores the compound's potential as a privileged structure in medicinal chemistry. Researchers are particularly interested in how modifications to its aminomethyl moiety might influence biological activity and selectivity.

From an environmental and regulatory standpoint, 1344333-84-1 falls under standard industrial chemical classifications in most jurisdictions. Proper handling procedures emphasize standard laboratory precautions, with material safety data sheets providing detailed guidance on personal protective equipment and first aid measures. The compound's environmental fate and toxicity profile have become subjects of increased study as its applications expand.

Future research directions for 4-methyl-2-{(2-methylpropyl)aminomethyl}phenol may explore its potential in emerging fields such as supramolecular chemistry or as a ligand in catalytic systems. The compound's ability to participate in hydrogen bonding networks through its phenolic OH and amine groups makes it particularly interesting for designing molecular recognition systems. Additionally, its structural features suggest possible applications in metal-organic frameworks (MOFs) or other advanced materials.

For researchers and procurement specialists seeking CAS 1344333-84-1, current market availability varies by region, with several specialty chemical suppliers listing the compound in their catalogs. Technical specifications often include multiple purity grades tailored to different applications, from general laboratory use to GMP-standard materials for pharmaceutical production. The growing importance of structure-activity relationship studies in drug discovery continues to drive demand for well-characterized building blocks like this phenolic amine derivative.

In conclusion, 4-methyl-2-{(2-methylpropyl)aminomethyl}phenol represents an important intermediate at the intersection of medicinal chemistry and material science. Its unique combination of functional groups and synthetic versatility ensures its continued relevance in both academic research and industrial applications. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its position as a valuable tool for chemical innovation across multiple disciplines.